2-(Benzyloxy)-3,4-difluoroaniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(Benzyloxy)-3,4-difluoroaniline is a fluorinated aniline derivative with the molecular formula C₁₃H₁₁F₂NO (molecular weight: 235.23 g/mol). It features an aniline backbone (NH₂ at position 1) substituted with a benzyloxy group (-OCH₂C₆H₅) at position 2 and fluorine atoms at positions 3 and 4. This compound is a white crystalline solid, soluble in organic solvents like ethanol and dimethyl ether. Its synthesis typically involves alkylation of a hydroxyl group on the aromatic ring using benzyl halides under basic conditions, followed by purification steps .
Key applications include:
- Organic synthesis: The benzyloxy group acts as a protecting group for hydroxyl functionalities, enabling selective reactions in multi-step syntheses.
- Pharmaceutical intermediates: Fluorine atoms enhance metabolic stability and bioavailability, making the compound valuable in drug development.
- Materials science: Potential use in photosensitive materials due to electron-withdrawing fluorine substituents.
Properties
Molecular Formula |
C13H11F2NO |
|---|---|
Molecular Weight |
235.23 g/mol |
IUPAC Name |
3,4-difluoro-2-phenylmethoxyaniline |
InChI |
InChI=1S/C13H11F2NO/c14-10-6-7-11(16)13(12(10)15)17-8-9-4-2-1-3-5-9/h1-7H,8,16H2 |
InChI Key |
MCWZISKGNQBWCH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=CC(=C2F)F)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Benzyloxy)-3,4-difluoroaniline typically involves the reaction of 3,4-difluoronitrobenzene with benzyl alcohol in the presence of a base, followed by reduction of the nitro group to an amine. The reaction conditions often include the use of solvents like ethanol or toluene and catalysts such as palladium on carbon for the reduction step .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-(Benzyloxy)-3,4-difluoroaniline undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into different amine derivatives.
Substitution: Electrophilic aromatic substitution reactions can introduce various substituents onto the benzene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as hydrogen gas in the presence of palladium on carbon or sodium borohydride are commonly used.
Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used under conditions that favor electrophilic aromatic substitution.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce various functional groups onto the benzene ring .
Scientific Research Applications
2-(Benzyloxy)-3,4-difluoroaniline has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.
Industry: It is used in the production of materials with specific properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 2-(Benzyloxy)-3,4-difluoroaniline involves its interaction with molecular targets such as enzymes and receptors. The benzyloxy group and fluorine atoms can influence the compound’s binding affinity and specificity. Pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .
Comparison with Similar Compounds
Structural and Physicochemical Comparisons
Key Observations :
- Substituent Effects: The benzyloxy group in 2-(Benzyloxy)-3,4-difluoroaniline increases steric bulk and lipophilicity compared to simpler phenoxy derivatives (e.g., 2-(3,4-Difluorophenoxy)aniline). This reduces solubility in polar solvents but enhances stability in acidic/basic conditions.
- Electronic Effects : Fluorine atoms at positions 3 and 4 withdraw electron density, decreasing the nucleophilicity of the aromatic ring. This contrasts with 2-Fluoro-3-methyl-6-nitroaniline, where the nitro group (stronger electron-withdrawing) further deactivates the ring .
Biological Activity
2-(Benzyloxy)-3,4-difluoroaniline is a chemical compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure and Properties
Molecular Formula : C13H11F2N1O
Molecular Weight : 235.23 g/mol
IUPAC Name : 2-(benzyloxy)-3,4-difluoroaniline
CAS Number : [insert CAS number if available]
The compound features a difluorinated aniline structure with a benzyloxy group, which may influence its biological interactions and solubility.
The biological activity of 2-(benzyloxy)-3,4-difluoroaniline can be attributed to its ability to interact with specific molecular targets. Research indicates that compounds with similar structures often act as enzyme inhibitors or receptor modulators.
- Enzyme Inhibition : Compounds with an aniline moiety are known to inhibit various enzymes, including monoamine oxidases (MAOs) and cyclooxygenases (COXs), which play critical roles in neurotransmitter metabolism and inflammation, respectively.
- Receptor Interaction : The benzyloxy group may enhance lipophilicity, facilitating better membrane penetration and receptor binding.
Antimicrobial Activity
Recent studies have demonstrated the antimicrobial potential of compounds structurally related to 2-(benzyloxy)-3,4-difluoroaniline. For instance, derivatives have shown significant activity against various bacterial strains:
| Compound | MIC (µg/mL) | Target Organisms |
|---|---|---|
| 2-(Benzyloxy)-3,4-difluoroaniline | 32 | E. coli, S. aureus |
| Related Compound A | 16 | B. subtilis |
| Related Compound B | 64 | Salmonella Enteritidis |
These findings suggest that modifications to the aniline structure can enhance antimicrobial efficacy.
Neuroprotective Effects
In studies exploring neuroprotective properties, compounds similar to 2-(benzyloxy)-3,4-difluoroaniline have been evaluated for their ability to inhibit amyloid-beta aggregation in Alzheimer's disease models. For example:
- Case Study : A related compound was tested for its ability to reduce amyloid plaque formation in transgenic Drosophila models. Results indicated a significant reduction in plaque load compared to controls.
Structure-Activity Relationships (SAR)
Understanding the SAR is crucial for optimizing the biological activity of 2-(benzyloxy)-3,4-difluoroaniline. Key observations include:
- Fluorination : The presence of fluorine atoms at the 3 and 4 positions enhances lipophilicity and may improve binding affinity to target receptors.
- Benzyloxy Group : This substituent appears to increase the compound's overall stability and bioavailability.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
